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Compound of Interest

Compound Name: Tetraheptylammonium bromide

Cat. No.: B107207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetraheptylammonium bromide is a quaternary ammonium salt that serves as a versatile tool

in various scientific disciplines, particularly in organic synthesis and analytical chemistry. Its

utility stems from its properties as a phase transfer catalyst and an ion-pairing reagent. This

technical guide provides an in-depth overview of its common synonyms, physicochemical

properties, and applications, supported by experimental data and protocols.

Common Synonyms and Identifiers
In scientific literature and chemical databases, Tetraheptylammonium bromide is known by

several names. A comprehensive list of these synonyms and identifiers is crucial for accurate

literature searches and chemical procurement.
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Identifier Type Identifier

IUPAC Name tetraheptylazanium;bromide

CAS Number 4368-51-8

Molecular Formula C₂₈H₆₀BrN

Molecular Weight 490.71 g/mol

Common Synonyms Tetra-n-heptylammonium bromide

N,N,N-Triheptyl-1-heptanaminium bromide

THAB

Physicochemical Properties
A summary of the key physicochemical properties of Tetraheptylammonium bromide is

presented below.

Property Value

Appearance White to off-white crystalline powder or flakes

Melting Point 87-89 °C

Solubility
Soluble in water, methanol, and chloroform

(slightly)

Hygroscopicity Hygroscopic

Applications in Scientific Research
The primary applications of Tetraheptylammonium bromide in a research context are as a

phase transfer catalyst and an ion-pairing reagent in High-Performance Liquid Chromatography

(HPLC).

Phase Transfer Catalysis
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As a phase transfer catalyst, Tetraheptylammonium bromide facilitates the reaction between

reactants located in different immiscible phases, typically an aqueous and an organic phase.

The lipophilic tetraheptylammonium cation forms an ion pair with the reactant in the aqueous

phase, transporting it into the organic phase where the reaction can proceed.

A notable application of Tetraheptylammonium bromide is in the Suzuki-Miyaura cross-

coupling reaction. While specific data for Tetraheptylammonium bromide is not as prevalent

as for its lower alkyl chain homologues, its use as a phase transfer catalyst in such reactions

follows a general mechanism.

Experimental Workflow: Phase Transfer Catalysis
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Caption: Generalized workflow of phase transfer catalysis.

Ion-Pair Reagent in HPLC
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In reversed-phase HPLC, Tetraheptylammonium bromide is used as an ion-pairing reagent

to enhance the retention and separation of acidic or anionic analytes on nonpolar stationary

phases. The tetraheptylammonium cation pairs with the anionic analyte, forming a more

hydrophobic and neutral complex that interacts more strongly with the stationary phase.

While specific protocols using Tetraheptylammonium bromide are less common in readily

available literature compared to tetrabutylammonium salts, the principles and experimental

setup are analogous. The concentration of the ion-pairing reagent and the pH of the mobile

phase are critical parameters that need to be optimized for a given separation.

Logical Relationship: Ion-Pair Chromatography
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Caption: Principle of ion-pair reversed-phase HPLC.

Experimental Protocols
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Detailed experimental protocols for the use of Tetraheptylammonium bromide are often

specific to the reaction or analysis being performed. Below are generalized methodologies

based on its primary applications.

General Protocol for Phase Transfer Catalyzed Reaction
(e.g., Williamson Ether Synthesis)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve the organic substrate (e.g., an alkyl halide) in a water-immiscible organic

solvent (e.g., toluene, dichloromethane).

Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of the

nucleophile (e.g., sodium phenoxide).

Catalyst Addition: Add Tetraheptylammonium bromide to the reaction flask. The amount of

catalyst typically ranges from 1 to 10 mol% relative to the limiting reagent.

Reaction Execution: Add the aqueous phase to the organic phase in the reaction flask. Heat

the mixture to the desired temperature with vigorous stirring to ensure adequate mixing of

the two phases. Monitor the reaction progress by a suitable analytical technique (e.g., TLC,

GC-MS).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature.

Separate the organic and aqueous layers. Wash the organic layer with water and brine, then

dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Remove the solvent under

reduced pressure to obtain the crude product, which can be further purified by techniques

such as column chromatography or distillation.

General Protocol for Ion-Pair HPLC
Mobile Phase Preparation: Prepare the aqueous component of the mobile phase containing

a buffer to control the pH and the desired concentration of Tetraheptylammonium bromide
(typically 1-10 mM). The organic component is usually acetonitrile or methanol. The final

mobile phase can be prepared by mixing the aqueous and organic components in the

desired ratio (for isocratic elution) or used in a gradient elution setup.
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Column Equilibration: Equilibrate the reversed-phase column (e.g., C18) with the mobile

phase until a stable baseline is achieved.

Sample Preparation: Dissolve the sample in the mobile phase or a solvent compatible with

the mobile phase. Filter the sample through a 0.22 µm or 0.45 µm filter before injection.

Chromatographic Analysis: Inject the sample into the HPLC system and run the analysis

under the optimized conditions (flow rate, temperature, detection wavelength).

Data Analysis: Identify and quantify the analytes of interest based on their retention times

and peak areas compared to standards.

Conclusion
Tetraheptylammonium bromide is a valuable quaternary ammonium salt with established

applications as a phase transfer catalyst and an ion-pairing reagent. While detailed

experimental data in the scientific literature is more abundant for its lower alkyl chain

analogues, the principles and methodologies described in this guide provide a solid foundation

for its effective use in research and development. Researchers are encouraged to perform

optimization studies to tailor the experimental conditions for their specific applications.

To cite this document: BenchChem. [A Technical Guide to Tetraheptylammonium Bromide
and Its Synonyms in Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107207#common-synonyms-for-
tetraheptylammonium-bromide-in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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